2,6-Bis-[1-(2,6-diethylphenylimino)-ethyl]pyridine iron(II) dichloride

• IUPAC Name: dichloroiron;N-(2,6-diethylphenyl)-1-[6-[N-(2,6-diethylphenyl)-C-methylcarbonimidoyl]pyridin-2-yl]ethanimine
• InChI: InChI=1S/C29H35N3.2ClH.Fe/c1-7-22-14-11-15-23(8-2)28(22)30-20(5)26-18-13-19-27(32-26)21(6)31-29-24(9-3)16-12-17-25(29)10-4;;;/h11-19H,7-10H2,1-6H3;2*1H;/q;;;+2/p-2
• InChI Key: RXUSDXKXPIDCKB-UHFFFAOYSA-L
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)N=C(C)C2=NC(=CC=C2)C(=NC3=C(C=CC=C3CC)CC)C.Cl[Fe]Cl
• Molecular Formula: C29H35Cl2FeN3
• Molecular Weight: 552.4 g/mol

Description

2,6-Bis-[1-(2,6-diethylphenylimino)-ethyl]pyridine iron(II) dichloride (2,6-Bis-PEDP) is an organometallic compound used in a variety of scientific research applications. It is a red-brown crystalline solid that is soluble in water and can be synthesized from a variety of different starting materials. 2,6-Bis-PEDP has been studied for its biochemical and physiological effects, as well as its potential applications in lab experiments.

Scientific Research Applications

2,6-Bis-[1-(2,6-diethylphenylimino)-ethyl]pyridine iron(II) dichloride has a variety of scientific research applications. It has been used as a catalyst for a variety of organic reactions, such as the synthesis of heterocyclic compounds, the synthesis of polymers, and the synthesis of other organometallic compounds. It has also been used as a reagent for the detection of a variety of different compounds, such as amino acids, proteins, and carbohydrates. In addition, 2,6-Bis-[1-(2,6-diethylphenylimino)-ethyl]pyridine iron(II) dichloride has been used as a model compound for studying the structure and behavior of other organometallic compounds.

Mechanism of Action

The mechanism of action of 2,6-Bis-[1-(2,6-diethylphenylimino)-ethyl]pyridine iron(II) dichloride is not fully understood. However, it is believed that the compound acts as a Lewis acid, meaning that it can donate electrons to other molecules. This enables it to act as a catalyst in a variety of organic reactions. In addition, it is believed that 2,6-Bis-[1-(2,6-diethylphenylimino)-ethyl]pyridine iron(II) dichloride can act as a reagent in the detection of a variety of different compounds, as it can react with these compounds to form a stable complex.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,6-Bis-[1-(2,6-diethylphenylimino)-ethyl]pyridine iron(II) dichloride have not been extensively studied. However, it is believed that the compound has the potential to be toxic if ingested or inhaled in large amounts. In addition, it has been shown to have a mild irritant effect on the skin and eyes, and it is recommended that protective gloves and goggles be worn when handling the compound.

Advantages and Limitations for Lab Experiments

2,6-Bis-[1-(2,6-diethylphenylimino)-ethyl]pyridine iron(II) dichloride has a number of advantages and limitations when used in lab experiments. One of the main advantages is that it is relatively easy to synthesize, and it can be used as a catalyst in a variety of organic reactions. In addition, the compound is relatively stable and can be stored for long periods of time without degrading. However, the compound is also toxic and can be irritating to the skin and eyes, so it is important to take proper safety precautions when handling it. In addition, the compound is not soluble in all solvents, so it is important to select the appropriate solvent for the experiment.

Future Directions

There are a number of potential future directions for 2,6-Bis-[1-(2,6-diethylphenylimino)-ethyl]pyridine iron(II) dichloride research. One of the main areas of research is to further study the biochemical and physiological effects of the compound. In addition, further research could be done to explore the potential applications of the compound in a variety of different fields, such as medicine and industry. Finally, further research could be done to explore the potential of the compound as a reagent for the detection of a variety of different compounds.

Synthesis Methods

2,6-Bis-[1-(2,6-diethylphenylimino)-ethyl]pyridine iron(II) dichloride can be synthesized from a variety of starting materials. One of the most common methods is to react 2,6-diethylpyridine with iron(II) chloride in the presence of a base, such as potassium hydroxide. This reaction produces 2,6-Bis-[1-(2,6-diethylphenylimino)-ethyl]pyridine iron(II) dichloride as a red-brown crystalline solid. Other methods of synthesis include reacting iron(II) chloride and 2,6-diethylpyridine with a variety of different bases, such as sodium hydroxide, potassium carbonate, or sodium carbonate.